Cas no 79899-10-8 (Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-)
![Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl- structure](https://www.kuujia.com/scimg/cas/79899-10-8x500.png)
79899-10-8 structure
Product name:Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-
Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-
- 2-chloro-4-methyl-6-phenylimidazo[1,5-a]pyrimidine
- DTXSID20515242
- 79899-10-8
-
- Inchi: InChI=1S/C13H10ClN3/c1-9-7-11(14)16-12-8-15-13(17(9)12)10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key: YASBUWGTROKYBJ-UHFFFAOYSA-N
- SMILES: CC1=CC(=NC2=CN=C(N12)C3=CC=CC=C3)Cl
Computed Properties
- Exact Mass: 243.0563250g/mol
- Monoisotopic Mass: 243.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
- XLogP3: 4.1
Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl- Related Literature
-
Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
-
2. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
-
B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
-
Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
-
Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
79899-10-8 (Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-) Related Products
- 1806764-73-7(3-Bromo-5-(difluoromethyl)-2-(fluoromethyl)pyridine)
- 1351641-59-2(2,6-difluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide)
- 313554-92-6(4-(morpholine-4-sulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide)
- 142294-56-2(5-tert-butylthiophene-2-sulfonamide)
- 2228403-62-9(2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid)
- 2034307-97-4(2,5-dimethyl-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzamide)
- 1805044-01-2(3-(Difluoromethyl)-2-iodopyridine-5-acetic acid)
- 1256355-67-5(2-(3-Cyanophenylmethoxy)phenylboronic acid)
- 1355230-90-8(6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester)
- 926258-73-3(1-(4-Aminopiperidin-1-yl)-2-cyclopentylethan-1-one)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk